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Compound of Interest

Compound Name: Riluzole-13C,15N2

Cat. No.: B562764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Riluzole-13C,15N2, an isotopically
labeled form of Riluzole, a neuroprotective drug primarily used in the treatment of amyotrophic
lateral sclerosis (ALS).[1][2][3] Isotopic labeling is a critical technique in pharmaceutical
research, enabling precise quantification in pharmacokinetic studies, serving as an internal
standard in bioanalytical methods, and facilitating metabolic pathway elucidation.[4][5][6]
Riluzole-13C,15N2, specifically, is widely employed as an internal standard for the accurate
measurement of Riluzole concentrations in biological samples.[7][8][9][10][11]

Physicochemical Properties and Synthesis
Overview

Riluzole-13C,15N2 is a stable isotope-labeled analog of Riluzole. The incorporation of one
carbon-13 and two nitrogen-15 atoms results in a molecule that is chemically identical to the
parent drug but has a higher molecular weight, allowing it to be distinguished by mass
spectrometry.
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Property Value Reference
2-Amino-6-

Chemical Name (trifluoromethoxy)benzothiazol Inferred from structure
e-13C,15N2

Molecular Formula C713CH5F315N20S [12]

CAS Number 1215552-03-6 [12]

Parent Drug Riluzole [12]

_ o Internal Standard for Mass

Primary Application [41718191

Spectrometry

Synthesis Pathway:

The synthesis of Riluzole-13C,15N2 involves the use of isotopically enriched starting
materials. A common synthetic route for Riluzole involves the reaction of 4-
trifluoromethoxyaniline with a thiocyanate salt in the presence of an oxidant.[13][14] To produce
the labeled compound, a thiocyanate salt enriched with 13C and 15N, such as potassium
[13C,15N]thiocyanate, is used. This ensures the incorporation of the stable isotopes into the
benzothiazole ring structure.

Starting Materials

Potassium [13C,15N]Thiocyanate
(Isotopically Labeled)

4-Trifluoromethoxyaniline

Reaction Conditions

Oxidant (e.g., Bromine)
in Acetic Acid

Riluzole-13C,15N2
(Crude Product)

One-Pot Reaction Pure Riluzole-13C,15N2

Purification
(Crystallization)
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Caption: Plausible synthetic workflow for Riluzole-13C,15N2.

Application in Quantitative Bioanalysis

The primary and most critical application of Riluzole-13C,15N2 is as an internal standard (IS)
for the quantification of Riluzole in biological matrices, such as human plasma, using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[7][8][9][10][11][15] The stable
isotope-labeled IS co-elutes with the unlabeled analyte and compensates for variations in
sample preparation, injection volume, and matrix effects, leading to high accuracy and
precision.

Experimental Protocol: Quantification of Riluzole in Human Plasma via LC-MS/MS
This protocol is a composite of methodologies reported in the literature.[7][8][9][10][11][16]
e Sample Preparation (Protein Precipitation):

o To a 100 pL aliquot of human plasma, add a known concentration of Riluzole-13C,15N2
working solution.

o Add a protein precipitating agent (e.g., acetonitrile).
o Vortex mix to ensure complete protein precipitation.
o Centrifuge the sample to pellet the precipitated proteins.
o Transfer the supernatant to a clean tube for analysis.
o Chromatographic Separation (HPLC/UPLC):
o Inject the supernatant onto a reverse-phase C18 column.

o Use an isocratic or gradient mobile phase, typically consisting of an organic solvent (e.qg.,
acetonitrile or methanol) and an aqueous solution with a modifier (e.g., 0.1% formic acid or
ammonium acetate).[10][11][17]
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o The flow rate is optimized to achieve good separation and peak shape within a short run
time.[11]

o Mass Spectrometric Detection (MS/MS):
o Utilize a tandem mass spectrometer with a positive electrospray ionization (ESI+) source.
o Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

o Monitor specific precursor-to-product ion transitions for both Riluzole and Riluzole-
13C,15N2.
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Caption: Experimental workflow for bioanalysis of Riluzole.
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Quantitative Performance Data:

The use of Riluzole-13C,15N2 as an internal standard allows for the development of highly
sensitive, accurate, and precise bioanalytical methods.

Parameter Reported Values References
Linearity Range 0.5 - 500 ng/mL [10][15]
Lower Limit of Quantitation

0.5-0.7 ng/mL [9][10][11][15][16]
(LLOQ)
Intra-day Precision (%CV) 0.6% - 5.7% [10]
Inter-day Precision (%CV) 1.4% -5.7% [10]
Intra-day Accuracy 93.2% - 101.3% [16][18]
Inter-day Accuracy 91.8% - 104.9% [16][18]
MRM Transition (Riluzole) m/z 235.0 - 166.0 or 165.9 [10][11]
MRM Transition (Riluzole-

m/z 238.0 - 169.4 or 169.0 [10][11]

13C,15N2)

Riluzole's Mechanism of Action and Metabolism

Understanding the biological pathways of Riluzole provides context for the importance of its
accurate quantification. Riluzole's neuroprotective effects are believed to be multifactorial,
primarily targeting the glutamatergic system to reduce excitotoxicity.[19][20]

Key Mechanisms:

« Inhibition of Glutamate Release: Riluzole blocks presynaptic voltage-gated sodium channels,
which reduces neuronal excitability and subsequently decreases the release of the excitatory
neurotransmitter glutamate.[19][20]

o Postsynaptic Receptor Blockade: It acts as a non-competitive antagonist at N-methyl-D-
aspartate (NMDA) and kainate receptors, further dampening glutamatergic signaling.[19][20]
[21]
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+ Enhancement of Glutamate Uptake: Some evidence suggests Riluzole may also stimulate
glutamate uptake from the synapse.[22]
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Caption: Riluzole's primary mechanisms of action.

Metabolic Pathway:
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Riluzole undergoes extensive metabolism, primarily in the liver.[23][24] The main pathways are
oxidation mediated by cytochrome P450 enzymes, with CYP1A2 being the principal isozyme,
followed by glucuronidation.[23][24][25][26] The use of Riluzole-13C,15N2 can also aid in
metabolic studies to differentiate the drug from its metabolites in complex biological samples.
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other hydroxylated metabolites

Excretion
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Riluzole-glucuronide

Click to download full resolution via product page
Caption: Major metabolic pathways of Riluzole.

In conclusion, Riluzole-13C,15N2 is an indispensable tool for researchers and drug
development professionals. Its use as an internal standard in LC-MS/MS bioanalytical methods
ensures the generation of reliable and accurate pharmacokinetic data, which is fundamental for
both preclinical and clinical studies of Riluzole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

